![molecular formula C22H22N4O3S B10832865 N-[(4-carbamimidoylphenyl)methyl]-3-(2-methyl-4-sulfamoylphenyl)benzamide](/img/structure/B10832865.png)
N-[(4-carbamimidoylphenyl)methyl]-3-(2-methyl-4-sulfamoylphenyl)benzamide
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Overview
Description
Amidine Compound 5 is a member of the amidine family, characterized by the functional group RC(NR)NR2, where the R groups can be the same or different. Amidines are known for their significant reactivity and versatility in organic synthesis, making them valuable in various scientific and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: Amidine Compound 5 can be synthesized through several methods:
From Nitriles: The addition of primary amines to nitriles catalyzed by ytterbium amides yields amidines.
From Amides: Amidines can be synthesized by the reaction of amides with suitable reagents.
From Carbodiimides: The reaction of carbodiimides with amines also produces amidines.
From Aldoximes: Aldoximes can be converted to amidines through specific reaction conditions.
Industrial Production Methods: Industrial production of amidines often involves the use of high-yield, efficient methods such as:
Microwave-Assisted Synthesis: This method uses ethyl polyphosphate ester (PPE) to promote cyclodehydration of N-aryl-N’-acylalkylenediamines, resulting in high yields of the desired amidine products.
Catalyst-Free Reactions: Some industrial methods utilize catalyst-free conditions to produce amidines, enhancing the efficiency and reducing the environmental impact.
Chemical Reactions Analysis
Types of Reactions: Amidine Compound 5 undergoes various chemical reactions, including:
Oxidation: Amidines can be oxidized to form corresponding oxides.
Reduction: Reduction of amidines can yield amines or other reduced forms.
Substitution: Amidines participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions:
Oxidizing Agents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reducing Agents: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution Reagents: Halogens and other electrophiles are often used in substitution reactions.
Major Products: The major products formed from these reactions include various heterocyclic compounds, amines, and substituted amidines .
Scientific Research Applications
Amidine Compound 5 has a wide range of applications in scientific research:
Chemistry: Used as building blocks for the synthesis of heterocyclic compounds and as ligands in metal complexes.
Biology: Investigated for its potential as an antiproliferative agent against various cancer cell lines.
Medicine: Explored for its potential use as antibiotics, diuretics, and anti-inflammatory agents.
Industry: Utilized in the production of functional materials and as organo-catalysts.
Comparison with Similar Compounds
Amidine Compound 5 can be compared with other similar compounds such as:
Benzamidine: Known for its use as a protease inhibitor.
Pentamidine: Used as an antiprotozoal agent.
Diminazene: Utilized in veterinary medicine for the treatment of trypanosomiasis.
Uniqueness: Amidine Compound 5 stands out due to its potent antiproliferative effects on cancer cell lines and its ability to bind to DNA and RNA, making it a valuable compound in both medicinal and biological research .
Properties
Molecular Formula |
C22H22N4O3S |
---|---|
Molecular Weight |
422.5 g/mol |
IUPAC Name |
N-[(4-carbamimidoylphenyl)methyl]-3-(2-methyl-4-sulfamoylphenyl)benzamide |
InChI |
InChI=1S/C22H22N4O3S/c1-14-11-19(30(25,28)29)9-10-20(14)17-3-2-4-18(12-17)22(27)26-13-15-5-7-16(8-6-15)21(23)24/h2-12H,13H2,1H3,(H3,23,24)(H,26,27)(H2,25,28,29) |
InChI Key |
QDCYPEUVWUOSBP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)N)C2=CC(=CC=C2)C(=O)NCC3=CC=C(C=C3)C(=N)N |
Origin of Product |
United States |
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